Cas no 303798-65-4 (3-(5Z)-3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene-5-bromo-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-(5Z)-3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene-5-bromo-2,3-dihydro-1H-indol-2-one
• CAS No: 303798-65-4
• MF: C₁₈H₁₁BrN₂O₂S₂
• MW: 431.326140642166
• CID: 6215884
• PubChem ID: 1416328
• Update Time: 2025-07-25

3-(5Z)-3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene-5-bromo-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(5Z)-3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene-5-bromo-2,3-dihydro-1H-indol-2-one
• 3-[(5Z)-3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-5-bromo-2,3-dihydro-1H-indol-2-one
• AKOS003331592
• F1502-0256
• AKOS000347519
• 3-(3-benzyl-4-hydroxy-2-sulfanylidene-1,3-thiazol-5-yl)-5-bromoindol-2-one
• (Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one
• (3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-5-bromo-1,3-dihydro-2H-indol-2-one
• 303798-65-4

• Inchi： 1S/C18H11BrN2O2S2/c19-11-6-7-13-12(8-11)14(16(22)20-13)15-17(23)21(18(24)25-15)9-10-4-2-1-3-5-10/h1-8,23H,9H2
• InChI Key： ODFQNAHLHWRTFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(N=2)=O)C1=C(N(C(=S)S1)CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 429.94453g/mol
• Monoisotopic Mass: 429.94453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3-(5Z)-3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene-5-bromo-2,3-dihydro-1H-indol-2-one

Compound CAS No. 303798-65-4: 3-(5Z)-3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene-5-bromo-2,3-dihydro-1H-indol-2-one

The compound with CAS No. 303798-65-4, known as 3-(5Z)-3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene-5-bromo-2,3-dihydro-1H-indol-2-one, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of thiazolidinones, which are well-known for their diverse biological activities and applications in pharmaceutical research. The molecule features a benzyl group, a sulfanylidene moiety, and a bromo substituent, making it a unique derivative within its class.

Recent studies have highlighted the potential of this compound in the field of anti-inflammatory drug development. Its structure suggests that it may act as a cyclooxygenase inhibitor, which is a key target for reducing inflammation and pain. Researchers have also explored its ability to modulate cell signaling pathways, particularly those involved in tumor growth and metastasis. These findings underscore the importance of this compound in advancing our understanding of biological mechanisms and its potential therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of thiazolidinone scaffolds as a starting material allows for the incorporation of various functional groups, enabling the creation of highly specific molecular interactions. The presence of the benzyl group enhances the molecule's stability and bioavailability, while the sulfanylidene moiety contributes to its reactivity and selectivity in biological systems.

One of the most intriguing aspects of this compound is its ability to interact with membrane-bound receptors. Studies have shown that it can bind to G-protein coupled receptors (GPCRs) with high affinity, making it a promising candidate for targeting diseases such as neurodegenerative disorders and autoimmune conditions. Additionally, its bromo substituent plays a critical role in modulating its pharmacokinetic properties, ensuring optimal delivery to target tissues.

Recent advancements in computational chemistry have allowed researchers to predict the compound's behavior in various biological systems with unprecedented accuracy. By employing molecular docking simulations and quantum mechanics calculations, scientists have gained insights into its binding affinities and enzymatic activities. These computational tools have significantly accelerated the drug discovery process, enabling researchers to optimize the compound's structure for enhanced efficacy and reduced toxicity.

In conclusion, the compound CAS No. 303798-65_4 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, combined with its promising biological activities, positions it as a valuable tool for future research and development in the pharmaceutical industry.